1-((5-chlorothiophen-2-yl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
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Description
1-((5-chlorothiophen-2-yl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine is a useful research compound. Its molecular formula is C13H16ClN3O2S2 and its molecular weight is 345.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocycles
Research has demonstrated the utility of related compounds in the synthesis of new heterocyclic structures. For example, the treatment of amino pyrazole with certain sulfonyl chlorides in the presence of aromatic aldehydes and other reagents has led to the creation of various unsaturated ketones, pyrazoles, isoxazoles, and pyrimidinethiones. These compounds have shown antimicrobial activities, indicating their potential utility in developing new therapeutic agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Antimicrobial and Anticancer Activities
The compound and its derivatives have been the subject of studies investigating their potential as antimicrobial and anticancer agents. For instance, derivatives containing the sulfonyl moiety have been prepared and evaluated for their antimicrobial activities, with some showing significant efficacy (Ammar et al., 2004). Similarly, pyrazole derivatives have been synthesized and assessed for their antitumor activities, contributing valuable insights into the design of new anticancer compounds (Naito et al., 2005).
Mechanistic Insights and Receptor Interactions
Some studies have focused on understanding the molecular interactions of these compounds with biological receptors. For instance, research into cannabinoid receptor antagonists has provided insights into the structural requirements for binding activity and selectivity, offering a basis for the development of drugs targeting these receptors (Shim et al., 2002).
Green Synthesis Approaches
Efforts have also been made to develop environmentally friendly synthetic approaches for these compounds. A study demonstrated the mechanochemical synthesis of pyrazole derivatives under solvent-free conditions, showcasing a green chemistry approach that minimizes the environmental impact of chemical syntheses (Saeed & Channar, 2017).
Properties
IUPAC Name |
1-(5-chlorothiophen-2-yl)sulfonyl-3-(1-methylpyrazol-3-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClN3O2S2/c1-16-8-6-11(15-16)10-3-2-7-17(9-10)21(18,19)13-5-4-12(14)20-13/h4-6,8,10H,2-3,7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMABZCZKRXQEJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2CCCN(C2)S(=O)(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.